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Compound of Interest

Compound Name: Bis(4-methoxyphenyl)acetonitrile

Cat. No.: B3055013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties,

specifically the melting point, of bis(4-methoxyphenyl)acetonitrile. It includes a summary of

available data, a comprehensive experimental protocol for melting point determination, and a

visual representation of the experimental workflow.

Core Physicochemical Data
Precise physicochemical data is fundamental for the characterization and development of any

chemical entity. The melting point is a critical parameter for assessing purity and for various

formulation and manufacturing processes.

Parameter Value Source(s)

Melting Point
Not available in the public

domain.
N/A

Note on Data Availability: Extensive searches of chemical databases and scientific literature did

not yield a specific melting point for bis(4-methoxyphenyl)acetonitrile. The closely related

compound, (4-methoxyphenyl)acetonitrile, has a reported melting point of 8 °C.[1][2][3]

However, this is a distinct chemical entity, and its properties should not be extrapolated to

bis(4-methoxyphenyl)acetonitrile. The lack of a reported melting point for the "bis"

compound suggests it may be a novel or less-characterized substance.
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Experimental Protocol: Capillary Melting Point
Determination
The following is a standard and widely accepted methodology for the precise determination of

the melting point of a solid crystalline compound.

Objective: To determine the melting point range of a solid organic compound with high

accuracy and reproducibility.

Materials and Equipment:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (thin-walled, sealed at one end)

Sample of the solid compound (finely powdered and dry)

Spatula

Mortar and pestle (optional, for sample grinding)

Thermometer (calibrated) or digital temperature probe

Procedure:

Sample Preparation:

Ensure the sample is completely dry, as moisture can depress the melting point.

If the sample consists of large crystals, gently grind it to a fine powder using a mortar and

pestle. This ensures uniform packing and heat transfer within the capillary tube.

Loading the Capillary Tube:

Tamp the open end of a capillary tube into the powdered sample, forcing a small amount

of the solid into the tube.
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Invert the tube and gently tap the sealed end on a hard surface to pack the sample tightly

into the bottom.

Repeat until a packed column of 2-3 mm in height is achieved. A properly packed sample

is crucial for an accurate reading.

Calibration of the Apparatus (if required):

If using a non-digital apparatus or for ensuring the highest accuracy, calibrate the

thermometer using standard compounds with known, sharp melting points (e.g., benzoic

acid, caffeine).

Melting Point Determination:

Place the loaded capillary tube into the heating block of the melting point apparatus.

Set the initial heating rate to be rapid to approach the expected melting point quickly. If the

approximate melting point is unknown, a preliminary, rapid determination can be

performed.

As the temperature approaches the anticipated melting point (within 15-20 °C), reduce the

heating rate to 1-2 °C per minute. A slow heating rate is critical for observing the exact

melting range.

Observe the sample closely through the magnifying eyepiece.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue to heat slowly and record the temperature at which the last crystal melts

completely (the end of the melting range).

Reporting the Melting Point:

The melting point should be reported as a range from the temperature of initial melting to

the temperature of complete liquefaction.
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For a pure compound, this range is typically narrow (0.5-2 °C). A broad melting range

often indicates the presence of impurities.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the capillary melting point determination

protocol.
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Caption: A flowchart outlining the key steps for determining the melting point of a solid organic

compound using the capillary method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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